Cas no 551001-79-7 ((5-Methoxybenzofuran-2-yl)boronic acid)

• Product Name: (5-Methoxybenzofuran-2-yl)boronic acid
• CAS No: 551001-79-7
• MF: C₉H₉BO₄
• MW: 191.976362943649
• MDL: MFCD06801701
• CID: 1594786
• PubChem ID: 22221596
• Update Time: 2025-05-23

(5-Methoxybenzofuran-2-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• (5-methoxy-1-benzofuran-2-yl)boronic Acid
• AM806757
• (5-methoxybenzofuran-2-yl)boronic acid
• 5-METHOXYBENZOFURAN-2-YLBORONIC ACID
• 5-METHOXYBENZOFURAN-2-BORONIC ACID
• AB30112
• SureCN2963271
• 5-methoxybenzofuran boronic acid
• 5-Methoxy-benzofuran-2-boronic acid
• AK158880
• Boronic acid, (5-methoxy-2-benzofuranyl)-
• XLIQZZGLIJLKTF-UHFFFAOYSA-N
• 5-Methoxy-2-benzofuranboronic acid
• FCH832420
• 5-methoxy-2-benzofuranyl-boronic acid
• CS-W0
• A870273
• 551001-79-7
• SCHEMBL2963271
• BXA00179
• DS-9408
• Z1198170834
• SY116455
• DB-296250
• EN300-3263750
• DTXSID10623527
• 5-methoxy-1-benzofuran-2-ylboronic acid
• MFCD06801701
• AKOS004119269
• CS-W021117
• (5-methoxybenzofuran-2-yl)boronicacid
• (5-Methoxybenzofuran-2-yl)boronic acid

• MDL： MFCD06801701
• Inchi： 1S/C9H9BO4/c1-13-7-2-3-8-6(4-7)5-9(14-8)10(11)12/h2-5,11-12H,1H3
• InChI Key： XLIQZZGLIJLKTF-UHFFFAOYSA-N
• SMILES： O1C(B(O)O)=CC2C=C(C=CC1=2)OC

Computed Properties

• Exact Mass: 192.05900
• Monoisotopic Mass: 192.0593889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8

Experimental Properties

• PSA: 62.83000
• LogP: 0.12120

(5-Methoxybenzofuran-2-yl)boronic acid Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on (5-Methoxybenzofuran-2-yl)boronic acid

Introduction to (5-Methoxybenzofuran-2-yl)boronic Acid (CAS No. 551001-79-7)

(5-Methoxybenzofuran-2-yl)boronic acid, identified by the CAS number 551001-79-7, is a significant compound in the field of organic chemistry and materials science. This compound belongs to the class of boronic acids, which are widely used in cross-coupling reactions, particularly the Suzuki-Miyaura coupling. The structure of this compound consists of a benzofuran ring substituted with a methoxy group at the 5-position and a boronic acid group at the 2-position. This unique structure makes it highly versatile for various applications in drug discovery, material synthesis, and chemical research.

The synthesis of (5-Methoxybenzofuran-2-yl)boronic acid typically involves multi-step organic reactions, often starting from benzofuran derivatives. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. The incorporation of the boronic acid group is crucial as it facilitates its use in palladium-catalyzed coupling reactions, which are pivotal in constructing complex molecular architectures.

In terms of applications, (5-Methoxybenzofuran-2-yl)boronic acid has shown promise in drug discovery programs targeting various therapeutic areas. For instance, studies have demonstrated its potential as a lead compound in anti-inflammatory and anticancer drug development. The methoxy substitution at the 5-position enhances the compound's solubility and bioavailability, making it an attractive candidate for pharmacological studies.

Moreover, this compound has gained attention in the field of materials science due to its ability to participate in conjugated systems. Researchers have explored its use in constructing advanced materials such as organic semiconductors and optoelectronic devices. The benzofuran moiety contributes to the compound's electronic properties, making it suitable for applications in flexible electronics and light-emitting diodes (LEDs).

Recent studies have also highlighted the importance of (5-Methoxybenzofuran-2-yl)boronic acid in click chemistry and bioconjugation reactions. Its reactivity under mild conditions allows for the efficient construction of bioactive molecules and nanomaterials. This has opened new avenues for its use in diagnostics, therapeutics, and drug delivery systems.

In conclusion, (5-Methoxybenzofuran-2-yl)boronic acid (CAS No. 551001-79-7) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique structure, reactivity, and compatibility with modern synthetic methods make it an invaluable tool for researchers in academia and industry alike. As ongoing research continues to uncover new potential uses, this compound is poised to play an even more significant role in advancing chemical science and technology.